Cas no 1804411-16-2 (Ethyl 3,6-bis(trifluoromethyl)pyridine-2-acetate)

• Product Name: Ethyl 3,6-bis(trifluoromethyl)pyridine-2-acetate
• CAS No: 1804411-16-2
• MF: C₁₁H₉F₆NO₂
• MW: 301.185084104538
• CID: 4908655
• Update Time: 2025-05-26

Ethyl 3,6-bis(trifluoromethyl)pyridine-2-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3,6-bis(trifluoromethyl)pyridine-2-acetate

• Inchi： 1S/C11H9F6NO2/c1-2-20-9(19)5-7-6(10(12,13)14)3-4-8(18-7)11(15,16)17/h3-4H,2,5H2,1H3
• InChI Key： NBUQLTKYQLNQLA-UHFFFAOYSA-N
• SMILES： FC(C1=CC=C(C(F)(F)F)N=C1CC(=O)OCC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 341
• XLogP3: 2.8
• Topological Polar Surface Area: 39.2

Additional information on Ethyl 3,6-bis(trifluoromethyl)pyridine-2-acetate

Research Briefing on Ethyl 3,6-bis(trifluoromethyl)pyridine-2-acetate (CAS: 1804411-16-2) in Chemical Biology and Pharmaceutical Applications

Ethyl 3,6-bis(trifluoromethyl)pyridine-2-acetate (CAS: 1804411-16-2) is a fluorinated pyridine derivative that has garnered significant attention in recent years due to its versatile applications in medicinal chemistry and drug discovery. This compound, characterized by its trifluoromethyl groups, exhibits unique physicochemical properties that make it a valuable building block for the synthesis of bioactive molecules. Recent studies have explored its potential as a precursor for the development of novel therapeutics, particularly in the areas of anti-inflammatory, antiviral, and anticancer agents.

A 2023 study published in the *Journal of Medicinal Chemistry* investigated the role of Ethyl 3,6-bis(trifluoromethyl)pyridine-2-acetate in the synthesis of small-molecule inhibitors targeting protein-protein interactions (PPIs). The researchers utilized this compound as a key intermediate to develop a series of analogs with enhanced binding affinity for specific oncogenic targets. The study highlighted the compound's ability to improve pharmacokinetic properties, such as metabolic stability and membrane permeability, owing to the presence of trifluoromethyl groups.

In another recent development, a team from the *European Journal of Pharmaceutical Sciences* reported the use of Ethyl 3,6-bis(trifluoromethyl)pyridine-2-acetate in the design of prodrugs for targeted drug delivery. The compound's ester functionality was leveraged to create hydrolyzable prodrugs that release active therapeutics in a controlled manner, reducing off-target effects. This approach demonstrated promising results in preclinical models of inflammatory diseases, with improved bioavailability and reduced toxicity.

Furthermore, computational studies have shed light on the molecular interactions of Ethyl 3,6-bis(trifluoromethyl)pyridine-2-acetate with biological targets. Density functional theory (DFT) calculations and molecular docking simulations revealed that the trifluoromethyl groups play a critical role in stabilizing ligand-receptor complexes through hydrophobic interactions and fluorine bonding. These insights are instrumental in guiding the rational design of next-generation therapeutics incorporating this scaffold.

Despite these advancements, challenges remain in optimizing the synthetic routes for Ethyl 3,6-bis(trifluoromethyl)pyridine-2-acetate to ensure scalability and cost-effectiveness. Recent efforts have focused on green chemistry approaches, such as catalytic fluorination and flow chemistry, to address these limitations. A 2024 study in *Organic Process Research & Development* presented an improved synthetic protocol that reduces waste generation and enhances yield, paving the way for large-scale production.

In conclusion, Ethyl 3,6-bis(trifluoromethyl)pyridine-2-acetate (CAS: 1804411-16-2) represents a promising scaffold in chemical biology and pharmaceutical research. Its unique structural features and demonstrated efficacy in various therapeutic contexts underscore its potential for future drug development. Ongoing research aims to further explore its applications and overcome existing synthetic and pharmacological challenges to fully harness its benefits.